ethyl 1-(3,3-dimethylbutanoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-(3,3-dimethylbutanoyl)-3-[(4-fluorophenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C21H30FNO3/c1-5-26-19(25)21(13-16-7-9-17(22)10-8-16)11-6-12-23(15-21)18(24)14-20(2,3)4/h7-10H,5-6,11-15H2,1-4H3
• InChI Key: IBBSEWMAYCWHIM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)CC(C)(C)C)CC2=CC=C(C=C2)F
• Molecular Formula: C21H30FNO3
• Molecular Weight: 363.5 g/mol

Description

Ethyl 1-(3,3-dimethylbutanoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate, also known as DMBF-THP-1, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action, which makes it a promising candidate for various research studies.

Mechanism of Action

Ethyl 1-(3,3-dimethylbutanoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate acts as a selective agonist for the sigma-1 receptor, which leads to the activation of various downstream signaling pathways. This activation results in the modulation of various physiological processes, including the release of neurotransmitters, regulation of ion channels, and the induction of neurotrophic factors.
Biochemical and Physiological Effects:
ethyl 1-(3,3-dimethylbutanoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter release, regulation of ion channels, and the induction of neurotrophic factors. This compound has also been found to have neuroprotective effects, which makes it a promising candidate for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 1-(3,3-dimethylbutanoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate in lab experiments include its high affinity for the sigma-1 receptor, which makes it a potent and selective agonist. The limitations of using this compound include its limited solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the study of ethyl 1-(3,3-dimethylbutanoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate, including further investigation into its mechanism of action, the development of more potent and selective analogs, and the exploration of its potential therapeutic applications in various neurological disorders. Additionally, the study of this compound may provide insights into the role of the sigma-1 receptor in various physiological processes, which could lead to the development of new treatments for various diseases.

Synthesis Methods

The synthesis of ethyl 1-(3,3-dimethylbutanoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate involves the reaction of 4-fluorobenzyl bromide with 3-(3,3-dimethylbutanoyl) piperidine-1-carboxylic acid followed by esterification with ethanol. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

Ethyl 1-(3,3-dimethylbutanoyl)-3-(4-fluorobenzyl)-3-piperidinecarboxylate has been studied for its potential applications in various scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. This compound has been found to have a high affinity for the sigma-1 receptor, which is a protein that plays a crucial role in various physiological processes, including pain perception, neuroprotection, and cell survival.